Cas no 13867-27-1 (Benzene,1,1'-oxybis[2-chloro-4-nitro- (9CI))

• Product Name: Benzene,1,1'-oxybis[2-chloro-4-nitro- (9CI)
• CAS No: 13867-27-1
• MF: C₁₂H₆Cl₂N₂O₅
• MW: 329.092441082001
• CID: 177505
• PubChem ID: 83780
• Update Time: 2025-04-19

Benzene,1,1'-oxybis[2-chloro-4-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(2-chloro-4-nitro-phenoxy)-4-nitro-benzene
• 2-chloro-1-(2-chloro-4-nitrophenoxy)-4-nitrobenzene
• 1,1'-oxybis(2-chloro-4-nitrobenzene)
• Bis(2-chloro-4-nitrophenyl) ether
• Ether, bis(2-chloro-4-nitrophenyl)
• Benzene, 1,1'-oxybis(2-chloro-4-nitro-
• DTXSID0074003
• AKOS000913734
• 13867-27-1
• SCHEMBL11511746
• Benzene, 1,1'-oxybis[2-chloro-4-nitro-
• Benzene,1,1'-oxybis[2-chloro-4-nitro- (9CI)

• Inchi： 1S/C12H6Cl2N2O5/c13-9-5-7(15(17)18)1-3-11(9)21-12-4-2-8(16(19)20)6-10(12)14/h1-6H
• InChI Key： ZHZNXNICTMMFEC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC1C=CC(=CC=1Cl)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 327.965
• Monoisotopic Mass: 327.965
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 101A^2

Experimental Properties

• Density: 1.585
• Boiling Point: 386.8°Cat760mmHg
• Flash Point: 187.7°C
• Refractive Index: 1.648